Cas no 32222-06-3 (Calcitriol)

Calcitriol is the most active metabolite of vitamin D and an agonist of vitamin D receptor (VDR)

Calcitriol structure

Product Name:Calcitriol

CAS No:32222-06-3

Molecular Formula:C₂₇H₄₄O₃

Molecular Weight:416.64

MDL:MFCD00867079

CID:53862

PubChem ID:5280453

Calcitriol Properties

Names and Identifiers

- 1A,25-dihydroxycholecalciferol
- Vitamin D3, 1a,25-Dihydroxy-
- 1alpha,25-Dihydroxyvitamin D3
- 1a,25-Dihydroxyvitamin
- 1alpha,25-dihydroxycholecalciferol
- (5z,7e)-(1s,3r)-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol
- 1α,25-dihydroxycholecalciferol
- Calcitriol
- (1R,3S,Z)-5-((E)-2-((1R,3AS,7aR)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
- 1,25-Dihydroxyvitamin D3
- 1α,25-Dihydroxyvitamin D3
- 1α,25-Dihydroxyvitamin D3 solution
- Rocalirol
- (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- Vitamin D3
- 1,25-Dihydroxycholecalciferol
- FXC9231JVH
- NCGC00161327-01
- Calcitriol [USAN:USP:INN:BAN:JAN]
- Cholecalciferol, 1-alpha,25-dihydroxy-
- HMS3402A09
- MLS000759536
- 32222-06-3
- D3, 1 alpha,25-Dihydroxyvitamin
- CHEMBL846
- (1R,3S,5Z)-5-{2-[(1R,3aS,4E,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol
- SR-01000759361
- 66772-14-3
- 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1a,3b,5Z,7E)-
- starbld0021993
- CALCITRIOL [HSDB]
- Soltriol
- Calcitriol (USAN:USP:INN:BAN:JAN)
- (5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1alpha,3beta,25-triol
- HY-10002
- CALCITRIOL [USP MONOGRAPH]
- 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1.alpha.,3.beta.,5Z,7E)-
- (1alpha,3beta,5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol
- 1-alpha,25-Dihydroxyvitamin D3
- 1,25-Dihydroxycholecaliferol
- SMR000466393
- 1alpha 25-dihydroxycholecalciferol
- C3078
- 1 alpha,25-Dihydroxycholecalciferol
- 1,25 Dihydroxyvitamin D3
- AB00639957-06
- Rocaltrol (TN)
- Calcitrol 100 microg/mL in Acetonitrile
- CALCITRIOL [USAN]
- Calcitriol (1,25-Dihydroxyvitamin D3)
- LMST03020258
- Calcitriolum
- C01673
- SCHEMBL3245
- CALCITRIOL [MI]
- 1alpha,25(OH)2-D3
- Calcitriolum [INN-Latin]
- Calcitriolum (INN-Latin)
- Calcitriol; (5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1alpha,3beta,25-triol
- Ro 21-5535
- 1,25(OH)2D3 & CD4
- 1.Alpha.,25-Dihydroxy-26,27-hexadeuterovitamin D3
- CHEBI:93988
- (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-5-hydroxy-1,5-dimethyl-hexyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-cyclohexane-1,3-diol
- CCG-101001
- UNII-FXC9231JVH
- Silkis
- Calcitrol
- BDBM50200182
- 1-alpha,-1,25-Dihydroxyvitamin D3
- HMS1989A09
- Decostriol
- CALCITRIOL (MART.)
- Calcitriol (JAN/USP/INN)
- D05AX03
- 1a,25-(OH)2D3
- (1?,3?,5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol
- 1 alpha,25 Dihydroxyvitamin D3
- CALCITRIOL [ORANGE BOOK]
- BRD-K27316855-001-19-0
- Ro-21-5535
- 1.alpha.,25-Dihydroxyvitamin D(sub 3)
- 1,3-Cyclohexanediol, 4-methylene-5-[2-[(1R,3aS,7aR)-octahydro-1-[(1R)-5-hydroxy-1,5-dimethylhexyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-, (1R,3S)-
- AB00639957_07
- CALCITRIOL (USP MONOGRAPH)
- SR-01000946978
- D3, 1,25-Dihydroxyvitamin
- Vitamin D3-1alpha,25-dihydroxy (Calcitriol)
- CCRIS 5522
- (3b,5Z,7E)-9,10-Secocholesta-5,7,10(19)-trienetriol
- 1alpha,25(OH)2D3
- Dihydroxyvitamin D3
- Q139195
- AKOS015961898
- Calcitriol Capsules 0.5 mcg
- SR-01000946978-1
- 5-(2-(1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE)-ETHYLIDENE)-4-METHYLENE-CYCLOHEXANE-1,3-DIOL
- CALCITRIOL [WHO-DD]
- 1,25-(OH)2D3
- CS-0388
- Asentar
- U 49562
- 1,25 DIHYDROXY VITAMIN D3
- (1S,3R,5Z,7E)-9,10-secocholesta-5,7,10-triene-1,3,25-triol
- Calcitriol, European Pharmacopoeia (EP) Reference Standard
- D00129
- GTPL2779
- DN-101
- GMRQFYUYWCNGIN-NKMMMXOESA-N
- 1alpha,25-Dihydroxyvitamin D3, >=97.0% (HPLC)
- (1S,3R,5Z,7E)-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
- 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1alpha,3beta,5Z,7E)-
- BCBcMAP01_000160
- NSC-749776
- 1.alpha.,25-dihydroxycholecalciferol
- (5Z,7E)-(1S,3R)-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
- Panbonis
- 1,25-dihydroxy vitamin D3
- Topitriol
- 1,25-Dihydroxyvitamin D
- (1R,3S,Z)-5-(2-((1R,3aS,7aR,E)-1-((R)-6-hydroxy-6-methylheptan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
- DB00136
- (5Z,10-secocholesta-5,7,10(19)-triene-1.alpha.,3.beta.,25-triol
- 1-alpha-25-dihydroxyvitamin D3
- 9,10-Seco(5Z,7E)-5,7,10(19)-cholestatriene-1alpha,3beta,25-triol
- Cas Number 32222-06-3
- 1,25 (OH)2 D3
- NC00251
- (1S,3R,5Z,7E,14beta,17alpha)-9,10-secocholesta-5,7,10-triene-1,3,25-triol
- CALCITRIOL (USP-RS)
- MFCD00867079
- 1,25 Dihydroxycholecalciferol
- SR-01000759361-4
- Vectical
- IDI1_033757
- 1 alpha,25-Dihydroxyvitamin D3
- CALCITRIOL [JAN]
- s1466
- BCP9000474
- Calcijex
- CALCITRIOL [INN]
- 1,25-DIHYDROXYCHOLECALCIFEROL, (1ALPHA)-
- BCPP000304
- 1alpha,25-Dihydroxyvitamin D
- NSC749776
- HMS1361A09
- CPD000466393
- CD-2027
- BRD-K27316855-001-06-7
- 1,25-DHCC
- A11CC04
- AC-1859
- 5-{2-[1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-4-METHYLENE-CYCLOHEXANE-1,3-DIOL
- Ro 215535
- RO215535
- 1000873-74-4
- DTXCID002722
- 1a,25-Dihydroxyvitamin D3
- HMS2089N03
- CALCITRIOL (EP MONOGRAPH)
- EINECS 250-963-8
- Ro-215535
- MLS001424122
- 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1.alpha.,3.beta,.5Z,7E)- & CD4
- 1,25(OH)2-D3
- CALCITRIOL [USP-RS]
- 1,25-(OH)2-D3
- BSPBio_001287
- vit D
- calcitriolo
- 1alpha,25-dihydroxyvitamin D3 / 1alpha,25-dihydroxycholecalciferol / calcitriol
- dihydroxy-vitamin D3
- Calcitriol Capsules 0.25 mcg
- EN300-22411582
- DTXSID5022722
- Spectrum5_002061
- HMS2232D18
- 1,25D3
- CHEBI:17823
- BML2-E03
- CALCITRIOL [MART.]
- CALCITRIOL [EP MONOGRAPH]
- Rocaltrol
- CALCITRIOL [VANDF]
- (1R,3S)-5-{2-[(1R,3aS,7aR)-1-((R)-5-Hydroxy-1,5-dimethyl-hexyl)-7a-methyl-octahydro-inden-4-ylidene]-ethylidene}-4-methylene-cyclohexane-1,3-diol
- 1, 25-(OH)2D3
- 1alpha,25-Dihydroxyvitamin D3, >=99% (HPLC)
- 1,25(OH2)D3
- HMS1791A09
- 25-dihydroxycholecalciferol
- 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1.alpha.,3.beta,.5Z,7E)-
- HMS2051F06
- DN 101
- (1S,3R,5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol
- NCGC00161327-04
- NS00004734
- 1db1
- Calcitriol 0.25 mcg
- EX-A4435
- 1 alpha ,25-Dihydroxyvitamin D3
- Toptriol
- HSDB 3482
- 1ST1514-100Y
- 1,25(OH)2D3
- 1alpha,25-Dihydroxy vitamin D3 Solution in Ethanol, 100ug/mL
- BRD-K27316855-001-13-3
- BRD-K27316855-001-15-8
- Calcitriol (Rocaltrol)
- +Expand
- MDL： MFCD00867079
- InChIKey： GMRQFYUYWCNGIN-KWJBEKLWSA-N
- Inchi： 1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/t18-,22-,23-,24?,25+,27-/m1/s1
- SMILES： C=C1[C@H](C[C@@H](C/C1=C/C=C2[C@]3([C@@](C)([C@H](CC3)[C@@H](CCCC(C)(O)C)C)CCC/2)[H])O)O

Computed Properties

Exact Mass: 416.329045g/mol
Surface Charge: 0
XLogP3: 5.1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 416.329045g/mol
Monoisotopic Mass: 416.329045g/mol
Topological Polar Surface Area: 60.7Å²
Heavy Atom Count: 30
Complexity: 688
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 416.6

Experimental Properties

Stability Shelf Life: Calcitriol will degrade during prolonged exposure to light.
LogP: 5.70470
PSA: 60.69000
Merck: 1644
Refractive Index: 1.4700 (estimate)
Boiling Point: 565℃ at 760 mmHg
Melting Point: 119°C(lit.)
Vapor Pressure: 1.2X10-12 mm Hg at 25 °C (est)
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
Solubility: Do you have solubility information on this product that you would like to share
Color/Form: 5 μg/mL in ethanol
Color/Form: Colorless crystal
Stability/Shelf Life: Air and Light Sensitive
Solubility: Insoluble in water
λmax: 265(lit.)
Specific Rotation: D25 +48° (methanol)
Density: 1.0362 (rough estimate)

Calcitriol Security Information

Symbol: GHS06 GHS08
RTECS：FZ4645000
WGK Germany：3
Safety Term：6.1(a)
Safety Instruction： S36/37/39-S45
Packing Group：I
Packing Group：I
Risk Phrases：R26/27/28; R63
Hazard Level：6.1(a)
Dangerous goods sign： T+
Hazardous Material transportation number：UN 2811 6.1/PG 1
Hazard Statement： H300,H310,H330,H361
Warning Statement： P260,P264,P280,P284,P301+P310,P302+P350
Prompt：dangerous
Storage Condition：4°C, protect from light
PackingGroup：I
Risk Phrases： 11
Signal Word：Danger
HazardClass：6.1(a)
FLUKA BRAND F CODES：8-10-19

Calcitriol Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Calcitriol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I6KS-50mg	9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1a,3b,5Z,7E)-	32222-06-3	98%	50mg	$332.00	2024-05-05
A2B Chem LLC	AI47532-1mg	9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1a,3b,5Z,7E)-	32222-06-3	≥97%	1mg	$77.00	2024-04-20
abcr	AB465093-100 mg	Calcitriol, 98%; .	32222-06-3	98%	100MG	€997.00	2023-07-18
Ambeed	A132740-1mg	(1R,3S,Z)-5-(2-((1R,3aS,7aR,E)-1-((R)-6-Hydroxy-6-methylheptan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol	32222-06-3	98%	1mg	$33.0	2024-04-20
Apollo Scientific	BIC3222-5mg	Calcitriol	32222-06-3		5mg	£140.00	2024-07-23
ChemScence	CS-0388-2mg	Calcitriol	32222-06-3	99.81%	2mg	$120.0	2022-04-27
DC Chemicals	DCAPI1150-100 mg	Calcitriol (Rocaltrol)	32222-06-3	>99%	100mg	$650.0	2022-03-01
Enamine	EN300-22411582-0.05g	(1R,3S,5Z)-5-{2-[(1R,3aS,4E,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol	32222-06-3	95%	0.05g	$256.0	2024-06-20
FUJIFILM	034-24921-1mg	Calcitriol	32222-06-3		1mg	JPY 17200	2023-09-15
Larodan	60-1475-1-1mg	1a,25-dihydroxy Vitamin D3	32222-06-3	>97%	1mg	€109.00	2023-09-19